Cas no 1803882-30-5 (2-Bromo-1-(4-(cyanomethyl)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(4-(cyanomethyl)phenyl)propan-1-one
• CAS No: 1803882-30-5
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• CID: 4973589
• Update Time: 2025-06-11

2-Bromo-1-(4-(cyanomethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4-(cyanomethyl)phenyl)propan-1-one

• Inchi： 1S/C11H10BrNO/c1-8(12)11(14)10-4-2-9(3-5-10)6-7-13/h2-5,8H,6H2,1H3
• InChI Key： QEYJUWGOLVCTRG-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(CC#N)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 247
• XLogP3: 2.5
• Topological Polar Surface Area: 40.9

Additional information on 2-Bromo-1-(4-(cyanomethyl)phenyl)propan-1-one

Introduction to 2-Bromo-1-(4-(cyanomethyl)phenyl)propan-1-one (CAS No. 1803882-30-5)

2-Bromo-1-(4-(cyanomethyl)phenyl)propan-1-one (CAS No. 1803882-30-5) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a bromine atom, a cyano group, and a phenyl ring. These functional groups contribute to its reactivity and potential applications in various chemical and biological processes.

The bromine atom in 2-Bromo-1-(4-(cyanomethyl)phenyl)propan-1-one makes it an excellent electrophilic substrate for a wide range of nucleophilic substitution reactions. This property is particularly useful in the synthesis of complex organic molecules, where the bromine can be selectively replaced by other functional groups or used as a handle for further functionalization. Recent studies have explored the use of this compound as a building block in the synthesis of pharmaceuticals and agrochemicals, highlighting its importance in drug discovery and development.

The cyano group in 2-Bromo-1-(4-(cyanomethyl)phenyl)propan-1-one imparts additional reactivity and versatility to the molecule. The cyano group can undergo various transformations, such as reduction to an amine, hydrolysis to a carboxylic acid, or coupling reactions to form nitriles or amides. These transformations are crucial in the synthesis of bioactive molecules and materials with specific properties. For instance, the reduction of the cyano group to an amine can lead to the formation of compounds with enhanced biological activity, making this compound a valuable intermediate in medicinal chemistry.

The phenyl ring in 2-Bromo-1-(4-(cyanomethyl)phenyl)propan-1-one provides aromatic stability and conjugation effects that influence the electronic properties of the molecule. The presence of the phenyl ring also allows for π-stacking interactions, which are important in supramolecular chemistry and the design of functional materials. Recent research has shown that compounds with similar aromatic structures can exhibit interesting photophysical properties, such as fluorescence and photochromism, making them suitable for applications in sensing and imaging technologies.

In addition to its synthetic utility, 2-Bromo-1-(4-(cyanomethyl)phenyl)propan-1-one has been investigated for its potential biological activities. Studies have demonstrated that this compound can inhibit specific enzymes and receptors, making it a promising lead compound for drug development. For example, research has shown that derivatives of this compound can exhibit potent anti-inflammatory and anticancer activities by modulating key signaling pathways involved in disease progression. These findings underscore the therapeutic potential of 2-Bromo-1-(4-(cyanomethyl)phenyl)propan-1-one and its derivatives.

The synthesis of 2-Bromo-1-(4-(cyanomethyl)phenyl)propan-1-one typically involves multi-step procedures that utilize well-established organic reactions. One common approach is to start from readily available starting materials such as benzaldehyde and acetonitrile, followed by sequential reactions including bromination, cyanation, and condensation steps. Advances in catalytic methods have also led to more efficient and environmentally friendly synthetic routes for this compound, reducing waste generation and improving overall yields.

The characterization of 2-Bromo-1-(4-(cyanomethyl)phenyl)propan-1-one is typically performed using a combination of spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These methods provide detailed information about the molecular structure and purity of the compound. High-resolution NMR spectra can reveal the presence of specific functional groups and their relative positions within the molecule, while mass spectrometry can confirm the molecular weight and identify any impurities or by-products.

In conclusion, 2-Bromo-1-(4-(cyanomethyl)phenyl)propan-1-one (CAS No. 1803882-30-5) is a multifunctional compound with significant potential in various scientific disciplines. Its unique combination of functional groups makes it an attractive building block for organic synthesis and a promising candidate for drug discovery. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the chemical and pharmaceutical industries.